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Compound of Interest

Compound Name: CARM1-IN-3 dihydrochloride

Cat. No.: B10857272 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CARM1-IN-3 dihydrochloride is a potent and selective inhibitor of Co-activator Associated

Arginine Methyltransferase 1 (CARM1), a key enzyme in epigenetic regulation.[1][2] Proper

solubilization is critical for accurate and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving CARM1-IN-3 dihydrochloride for in vitro studies

due to its high solubilizing capacity for many organic molecules.[3] These application notes

provide a detailed protocol for the dissolution of CARM1-IN-3 dihydrochloride in DMSO,

including best practices for handling, storage, and preparation of working solutions.

Physicochemical Properties and Solubility Data
A summary of the key properties of CARM1-IN-3 dihydrochloride is presented below. This

information is essential for accurate preparation of stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10857272?utm_src=pdf-interest
https://www.benchchem.com/product/b10857272?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-15214A/CARM1-IN-3-dihydrochloride-DataSheet-MedChemExpress.pdf
https://immunomart.com/product/carm1-in-3-dihydrochloride/
https://www.benchchem.com/product/b10857272?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b10857272?utm_src=pdf-body
https://www.benchchem.com/product/b10857272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₄H₃₄Cl₂N₄O₂

Molecular Weight 481.46 g/mol [1][2]

Appearance Powder [3]

Solubility in DMSO 50 mg/mL (103.85 mM) [1][4]

Solubility in Water 50 mg/mL (103.85 mM)

Experimental Protocol: Dissolving CARM1-IN-3
Dihydrochloride in DMSO
This protocol details the steps to prepare a concentrated stock solution of CARM1-IN-3
dihydrochloride in DMSO.

Materials and Equipment
CARM1-IN-3 dihydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Safety Precautions
Always handle chemical compounds in a well-ventilated area, preferably within a chemical

fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves (e.g., butyl rubber or double nitrile gloves).[5]

Review the Safety Data Sheet (SDS) for CARM1-IN-3 dihydrochloride and DMSO before

handling.

Procedure for Preparing a 50 mM Stock Solution
Preparation: Allow the vial of CARM1-IN-3 dihydrochloride powder to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Tare a sterile, empty microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CARM1-IN-3 dihydrochloride powder. For example,

to prepare 1 mL of a 50 mM stock solution, weigh out 24.07 mg of the compound.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the powder. Using newly opened DMSO is recommended as it is hygroscopic,

and absorbed moisture can significantly impact solubility.[6]

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate initial mixing.

To ensure complete dissolution, sonicate the solution in an ultrasonic water bath. The

duration may vary, but 15-30 minutes is typically sufficient. The solution should be clear

and free of any visible particulates.

Verification: Visually inspect the solution to confirm that all solid material has dissolved.

Stock Solution Preparation Table
The following table provides quick-reference volumes for preparing stock solutions at various

concentrations.
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Target Concentration
Mass of CARM1-IN-3 (for 1
mL)

Molarity (mM)

1 mM 0.481 mg 1

5 mM 2.407 mg 5

10 mM 4.815 mg 10

50 mM 24.07 mg 50

Calculations are based on a molecular weight of 481.46 g/mol .

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing a CARM1-IN-3
dihydrochloride stock solution.
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Preparation

Dissolution

Storage & Use

1. Weigh Compound

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex Mixture

4. Sonicate until Clear

Aid Dissolution

5. Aliquot Stock Solution

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for dissolving CARM1-IN-3 dihydrochloride in DMSO.

Storage and Stability
Proper storage is crucial to maintain the stability and activity of the inhibitor.
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Powder: Store the solid compound at 4°C in a sealed container, protected from moisture.[1]

[2]

Stock Solutions:

Aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound.[3][6]

For long-term storage, keep aliquots at -80°C for up to 6 months.

For short-term storage, -20°C is suitable for up to 1 month.

Application Notes for In Vitro Use
When using the DMSO stock solution in cell-based assays or other aqueous environments,

consider the following:

Preventing Precipitation: Organic compounds dissolved in DMSO may precipitate when

diluted into aqueous buffers or cell culture media. To mitigate this, perform initial serial

dilutions in DMSO before the final dilution into the aqueous medium.

Final DMSO Concentration: High concentrations of DMSO can be toxic to cells. It is a

general best practice to keep the final concentration of DMSO in cell culture below 0.1% (v/v)

to minimize effects on cell viability and function. Always include a vehicle control (media with

the same final DMSO concentration) in your experiments.

Use in Animal Studies: For in vivo applications, specific solvent systems are often required. A

common formulation involves a multi-component system such as 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline to maintain solubility.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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